Cas no 1845716-91-7 (3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine)

• Product Name: 3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine
• CAS No: 1845716-91-7
• MF: C₆HBr₂ClF₃N
• MW: 339.3350
• MDL: MFCD28515407
• CID: 5065045
• PubChem ID: 124849965
• Update Time: 2026-03-01

3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-DIBROMO-2-CHLORO-6-(TRIFLUOROMETHYL)PYRIDINE
• BS-31792
• Pyridine, 3,5-dibromo-2-chloro-6-(trifluoromethyl)-
• XH1025
• DTXSID801225699
• G74912
• 1845716-91-7
• 3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine

• MDL： MFCD28515407
• Inchi： 1S/C6HBr2ClF3N/c7-2-1-3(8)5(9)13-4(2)6(10,11)12/h1H
• InChI Key： PTKXDSQYFCZKCA-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(=C(N=C1C(F)(F)F)Cl)Br

Computed Properties

• Exact Mass: 338.80959g/mol
• Monoisotopic Mass: 336.81164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine (CAS No. 1845716-91-7)

3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine (CAS No. 1845716-91-7) is a highly specialized halogenated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and trifluoromethyl substitutions, has garnered attention for its role in the synthesis of advanced intermediates. Its molecular structure, C6HBr2ClF3N, offers exceptional reactivity, making it a valuable building block for crop protection chemicals and active pharmaceutical ingredients (APIs).

In recent years, the demand for halogenated pyridines like 3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine has surged due to their efficacy in developing sustainable pesticides and herbicides. With growing global concerns about food security and environmental impact, researchers are increasingly focusing on compounds that minimize ecological harm while maximizing crop yields. This aligns with the European Green Deal and other international initiatives promoting eco-friendly agrochemicals.

The synthesis of 3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine involves multi-step halogenation processes, often starting from 2-chloro-6-(trifluoromethyl)pyridine. Its high purity and stability under controlled conditions make it ideal for precision chemistry applications. Analytical techniques such as HPLC, GC-MS, and NMR are critical for quality control, ensuring compliance with ISO and GMP standards.

Beyond agrochemicals, this compound is explored in material science for designing fluorinated polymers with enhanced thermal and chemical resistance. Its electron-withdrawing groups also make it a candidate for organic electronics, including OLEDs and semiconductor materials. Such versatility addresses the rising interest in green chemistry and circular economy principles.

From a commercial perspective, CAS No. 1845716-91-7 is supplied by leading fine chemical manufacturers under stringent REACH and FDA regulations. Its pricing reflects the complexity of production and the niche demand. Researchers frequently search for synthetic protocols, supplier directories, and safety data sheets (SDS), emphasizing the need for transparent technical documentation.

In conclusion, 3,5-Dibromo-2-chloro-6-(trifluoromethyl)pyridine exemplifies innovation in heterocyclic chemistry, bridging gaps between academic research and industrial applications. As sustainability drives chemical innovation, this compound will likely remain pivotal in shaping future agrochemical formulations and advanced materials.